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For Researchers, Scientists, and Drug Development Professionals

Introduction
The dissolution of noble metals—gold (Au), platinum (Pt), and palladium (Pd)—is a critical step

in various analytical procedures, materials synthesis, and drug development processes. While

aqua regia is the most common solvent for these metals, its use involves hazardous nitric and

hydrochloric acids. Selenic acid (H₂SeO₄), a strong and highly oxidizing acid, presents an

alternative for the dissolution of certain noble metals, particularly gold. These application notes

provide a comprehensive overview of the available protocols, quantitative data, and safety

precautions for the dissolution of gold, palladium, and platinum using selenic acid.

Safety Precautions
Working with hot, concentrated selenic acid requires stringent safety measures due to its high

corrosivity and toxicity.

Personal Protective Equipment (PPE): Always wear chemical-resistant gloves (e.g., butyl

rubber), safety goggles, a face shield, and a lab coat.

Ventilation: All procedures must be conducted in a certified fume hood with adequate

ventilation.
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Handling: Avoid direct contact with skin and eyes. In case of contact, immediately flush with

copious amounts of water and seek medical attention.

Storage: Store selenic acid in a cool, dry, and well-ventilated area away from incompatible

materials.

Disposal: Dispose of selenic acid and its waste products in accordance with local, state,

and federal regulations.

Dissolution of Gold (Au)
Hot, concentrated selenic acid is an effective solvent for gold, forming a reddish-yellow

solution of gold(III) selenate.[1] The reaction proceeds as follows:

2 Au + 6 H₂SeO₄ → Au₂(SeO₄)₃ + 3 H₂SeO₃ + 3 H₂O

The dissolution rate is highly dependent on the temperature and concentration of the selenic
acid.

Quantitative Data for Gold Dissolution
Parameter Value Conditions Reference

Dissolution Time Complete in 13 hours

Concentrated H₂SeO₄

(exact concentration

not specified),

Elevated Temperature

[2]

Reaction Onset No significant reaction
67% H₂SeO₄ at 130°C

for 13 days
[2]

Reaction Onset No significant reaction

87% and 98%

H₂SeO₄ at 154°C for

26 days

[2]

Effective

Concentration
~85% H₂SeO₄ Heated [3]

Experimental Protocol for Dissolving Gold Powder
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Preparation: Place a known weight of gold powder (e.g., 100 mg) into a clean, dry

borosilicate glass reaction vessel.

Acid Addition: In a fume hood, carefully add a sufficient volume of concentrated (e.g., 85%)

selenic acid to completely cover the gold powder.

Heating: Gently heat the mixture on a hot plate with magnetic stirring. The dissolution of gold

in selenic acid typically requires elevated temperatures.

Observation: The solution will gradually turn to a reddish-yellow color as the gold dissolves to

form gold(III) selenate.

Completion: Continue heating until the gold powder is completely dissolved. The time

required will depend on the temperature, acid concentration, and particle size of the gold.

Cooling: Once dissolution is complete, carefully remove the reaction vessel from the heat

and allow it to cool to room temperature inside the fume hood.

Further Processing: The resulting gold(III) selenate solution can then be used for subsequent

analytical or synthetic procedures.

Start: Gold Powder Add Concentrated
Selenic Acid (H₂SeO₄) Heat and Stir Complete Dissolution

(Reddish-Yellow Solution)
Cool to Room
Temperature

End: Gold(III) Selenate
Solution (Au₂(SeO₄)₃)

Click to download full resolution via product page

Workflow for dissolving gold powder in selenic acid.

Dissolution of Palladium (Pd)
The dissolution of palladium in selenic acid is less documented than that of gold. However,

based on its reactivity with other strong oxidizing acids, it is expected that finely divided

palladium will dissolve in hot, concentrated selenic acid.

Quantitative Data for Palladium Dissolution (Estimated)
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Direct quantitative data for palladium in selenic acid is not readily available in the reviewed

literature. The following table provides an estimation based on its behavior with hot,

concentrated sulfuric acid.

Parameter
Estimated
Value/Observation

Basis for Estimation

Reactivity Slow dissolution
Palladium dissolves slowly in

hot, concentrated sulfuric acid.

Required Conditions
High temperature and

concentrated acid

The dissolution of finely

divided palladium in selenic

acid is noted to occur at

elevated temperatures.

Experimental Protocol for Dissolving Palladium Sponge
Preparation: Place a known weight of palladium sponge into a reaction vessel suitable for

high-temperature applications.

Acid Addition: In a fume hood, add concentrated selenic acid in a quantity sufficient to

immerse the palladium.

Heating: Heat the mixture to a high temperature (precise optimal temperature not

determined) with constant stirring.

Observation: Monitor the reaction for signs of dissolution, such as a change in the color of

the solution and a decrease in the amount of solid palladium.

Completion: The reaction is likely to be slow. Continue heating until the palladium is fully

dissolved.

Cooling and Further Processing: Once complete, allow the solution to cool to room

temperature before proceeding with further steps.
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Palladium Metal (Pd)

Hot, Concentrated
Selenic Acid (H₂SeO₄)

Reaction

Palladium(II) Selenate Solution
(PdSeO₄) (Probable Product)

Leads to

Click to download full resolution via product page

Proposed reaction pathway for palladium dissolution.

Dissolution of Platinum (Pt)
Platinum is known for its high resistance to chemical attack and is not readily dissolved by

single acids. While some sources suggest "destructive corrosion" in 100% selenic acid,

quantitative data on dissolution rates are not available.[4] It is anticipated that the dissolution of

platinum in selenic acid will be extremely slow and require very aggressive conditions.

Quantitative Data for Platinum Dissolution (Estimated)
Direct quantitative data for platinum in selenic acid is not available in the reviewed literature.

The following is an estimation based on its known chemical resistance.
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Parameter
Estimated
Value/Observation

Basis for Estimation

Reactivity Very low to negligible
Platinum is resistant to hot,

concentrated sulfuric acid.

Required Conditions

Extreme (e.g., prolonged

heating at very high

temperatures with highly

concentrated acid)

General inertness of platinum

to single acids.

Due to the extreme conditions likely required and the lack of established protocols, the

dissolution of platinum using only selenic acid is not a recommended standard procedure. For

practical purposes, aqua regia remains the preferred solvent for platinum.

Application in Sample Preparation for Analysis
Solutions of noble metals in selenic acid can be diluted and analyzed by techniques such as

Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) or Inductively Coupled Plasma-

Optical Emission Spectrometry (ICP-OES).

General Digestion Protocol for ICP Analysis:

Follow the respective dissolution protocol for the noble metal of interest.

After complete dissolution and cooling, carefully and accurately dilute the sample with

deionized water to the desired concentration range for the analytical instrument.

Matrix-matched standards should be prepared to account for any potential interferences from

the selenic acid matrix.

Analyze the samples using ICP-MS or ICP-OES according to the instrument's standard

operating procedures.

Noble Metal Sample Dissolution in
Selenic Acid

Dilution with
Deionized Water

ICP-MS / ICP-OES
Analysis Quantitative Data
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Click to download full resolution via product page

General workflow for noble metal analysis after selenic acid dissolution.

Conclusion
Selenic acid is a viable solvent for gold under hot, concentrated conditions. Its effectiveness

for dissolving palladium is probable but not well-documented, while its utility for dissolving

platinum is expected to be very limited due to platinum's high chemical resistance. The

protocols and data presented here provide a foundation for researchers utilizing selenic acid
for noble metal dissolution. However, further systematic studies are required to establish

detailed quantitative data, especially for palladium and platinum. Extreme caution must be

exercised when working with hot, concentrated selenic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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